Cas no 1787262-37-6 (S-(2-(2-Aminoethoxy)ethyl) ethanethioate)

• Product Name: S-(2-(2-Aminoethoxy)ethyl) ethanethioate
• CAS No: 1787262-37-6
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 6177520
• PubChem ID: 118123209
• Update Time: 2025-06-09

S-(2-(2-Aminoethoxy)ethyl) ethanethioate Chemical and Physical Properties

Names and Identifiers

• 1787262-37-6
• SCHEMBL16774056
• S-(2-(2-Aminoethoxy)ethyl) ethanethioate

• Inchi： 1S/C6H13NO2S/c1-6(8)10-5-4-9-3-2-7/h2-5,7H2,1H3
• InChI Key： MSCUUEGYIUCCEY-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCOCCN

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.6Ų

Additional information on S-(2-(2-Aminoethoxy)ethyl) ethanethioate

Comprehensive Overview of S-(2-(2-Aminoethoxy)ethyl) ethanethioate (CAS No. 1787262-37-6): Properties, Applications, and Research Insights

In the rapidly evolving field of chemical research and pharmaceutical development, S-(2-(2-Aminoethoxy)ethyl) ethanethioate (CAS No. 1787262-37-6) has emerged as a compound of significant interest. This thioester derivative, characterized by its unique molecular structure, plays a pivotal role in organic synthesis and biomedical applications. Its aminoethoxy and ethanethioate functional groups contribute to its reactivity, making it a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential, driven by its compatibility with green chemistry principles and its utility in drug discovery pipelines.

The compound's CAS number 1787262-37-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent studies highlight its role in the development of bioconjugates and prodrugs, addressing contemporary challenges in targeted drug delivery. For instance, its thioester moiety enables efficient coupling with biomolecules, a feature leveraged in antibody-drug conjugates (ADCs)—a hot topic in oncology research. This aligns with the growing demand for personalized medicine, where S-(2-(2-Aminoethoxy)ethyl) ethanethioate offers a pathway to enhance therapeutic efficacy while minimizing off-target effects.

From a synthetic chemistry perspective, the compound's stability under physiological conditions and its ability to undergo controlled hydrolysis make it a candidate for sustained-release formulations. Innovations in click chemistry and bioorthogonal reactions further amplify its relevance, as these techniques dominate current literature on site-specific modifications. Notably, its aminoethoxy segment facilitates solubility in aqueous media, a property highly sought after in the design of water-soluble pharmaceuticals—a recurring theme in forums and search queries related to drug development.

Environmental and safety considerations are also integral to discussions around 1787262-37-6. The compound's biodegradability profile and low ecotoxicity align with the sustainable chemistry movement, a priority for regulatory bodies and environmentally conscious manufacturers. Analytical techniques such as HPLC and LC-MS are routinely employed to monitor its purity, reflecting the industry's emphasis on quality control—a topic frequently searched by laboratory technicians and QA/QC specialists.

In summary, S-(2-(2-Aminoethoxy)ethyl) ethanethioate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug delivery systems to bioconjugation, position it as a compound worthy of continued exploration. As research trends shift toward precision medicine and green synthesis, this compound is poised to remain at the forefront of scientific inquiry, answering pressing questions in both academic and industrial settings.